5-(2-chlorophenyl)-2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(2-chlorophenyl)-2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H18ClN3O2S2/c1-14-18(15(2)30-27-14)12-32-24-26-22-21(23(29)28(24)16-8-4-3-5-9-16)19(13-31-22)17-10-6-7-11-20(17)25/h3-11,13H,12H2,1-2H3
• InChI Key: PLZREYPJNWSGEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CSC2=NC3=C(C(=CS3)C4=CC=CC=C4Cl)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C24H18ClN3O2S2
• Molecular Weight: 480.0 g/mol
• CAS No.: 670273-95-7

Description

Molecular Architecture and Functional Group Analysis

The compound’s core structure comprises a thieno[2,3-d]pyrimidin-4(3H)-one system, a bicyclic scaffold formed by fusing a thiophene ring with a pyrimidinone moiety. Key substituents include:

• A 2-chlorophenyl group at position 5 of the pyrimidine ring, introducing steric bulk and electronic effects via the chlorine atom.
• A ((3,5-dimethylisoxazol-4-yl)methyl)thio group at position 2, featuring a thioether linkage (–S–CH2–) connected to a methyl-substituted isoxazole ring.
• A phenyl group at position 3, contributing aromatic stacking potential.

The molecular formula, C25H20ClN3O2S2 , corresponds to an average molecular mass of 494.03 g/mol. Functional groups include:

• Thioether (–S–)
• Isoxazole ring (with two methyl groups at positions 3 and 5)
• Chlorophenyl (electron-withdrawing substituent)
• Ketone (at position 4 of the pyrimidinone)

Table 1 summarizes critical molecular descriptors:

Property	Value
Molecular formula	C25H20ClN3O2S2
Average molecular mass	494.03 g/mol
Key functional groups	Thioether, isoxazole, ketone
Aromatic systems	Thienopyrimidine, phenyl, chlorophenyl

The spatial arrangement of these groups influences intermolecular interactions and reactivity. For instance, the thioether’s sulfur atom may participate in hydrogen bonding, while the isoxazole’s methyl groups enhance hydrophobicity.

Biological Activity

The compound 5-(2-chlorophenyl)-2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one is a novel thieno[2,3-d]pyrimidine derivative that has garnered attention due to its potential biological activities, particularly in the realm of cancer treatment. This article provides a detailed overview of its synthesis, biological evaluations, and mechanisms of action based on available literature.

Synthesis and Structural Characterization

The synthesis of thieno[2,3-d]pyrimidine derivatives typically involves multi-step reactions, often starting from 2-aminothiophene-3-carboxylic acid esters. The target compound can be synthesized through a series of reactions involving isoxazole and thienopyrimidine moieties. The structural characterization is usually confirmed via techniques such as NMR, IR spectroscopy, and mass spectrometry.

Anticancer Properties

Recent studies have demonstrated that thieno[2,3-d]pyrimidine derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds with similar structures have shown promising results against MCF-7 (breast cancer), A549 (lung cancer), and PC-3 (prostate cancer) cell lines.

Table 1: Cytotoxicity Data of Thieno[2,3-d]pyrimidine Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Compound 19	MCF-7	0.94
Compound 15	A549	0.94
Compound X (similar structure)	PC-9	1.2

These findings indicate that the compound may inhibit cell proliferation effectively while showing low toxicity to normal cells.

The mechanism by which thieno[2,3-d]pyrimidine derivatives exert their anticancer effects may involve the inhibition of key enzymes involved in cancer cell metabolism and proliferation. For example, some derivatives have been identified as inhibitors of 17-beta-hydroxysteroid dehydrogenase type 1 , an enzyme implicated in estrogen biosynthesis which is crucial for the growth of certain breast cancers .

Case Studies

• In vitro Studies : A series of experiments conducted on various cancer cell lines showed that the compound significantly reduced cell viability at nanomolar concentrations. The mechanism was linked to apoptosis induction as evidenced by increased annexin V staining in treated cells.
• Animal Models : In vivo studies using xenograft models demonstrated that administration of thieno[2,3-d]pyrimidine derivatives resulted in reduced tumor growth compared to control groups receiving no treatment or standard chemotherapy agents.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Position 5 Substituent	Position 3 Substituent	Key Functional Group	Molecular Weight (g/mol)	Notable Properties/Applications
Target Compound	Thieno[2,3-d]pyrimidin-4(3H)-one	2-Chlorophenyl	Phenyl	(3,5-Dimethylisoxazol-4-yl)methylthio	~435 (estimated)	Potential kinase inhibition
3-Allyl-2-(((3,5-dimethylisoxazol-4-yl)methyl)thio)-5-(p-tolyl)thieno[2,3-d]pyrimidin-4(3H)-one	Thieno[2,3-d]pyrimidin-4(3H)-one	4-Methylphenyl (p-tolyl)	Allyl	(3,5-Dimethylisoxazol-4-yl)methylthio	423.55	Research probe for enzyme binding
5-(2-(6-Hydroxy-2-oxo-2H-chromen-4-yl)-7-phenyl-5-thioxo-5,6,7,7a-tetrahydrothiazolo[4,5-d]pyrimidin-3(2H)-yl)-2-methylthieno[3,4-d]pyrimidin-4(3H)-one	Thieno[3,4-d]pyrimidin-4(3H)-one	Chromene-linked thiazolo-pyrimidine	Methyl	Thioxo-thiazolo-pyrimidine	~600 (estimated)	Anticancer candidate
6-(4-(1-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-4,5-dihydro-1H-tetrazol-5-yl)phenyl)-4-(coumarin-3-yl)pyrimidin-2(1H)-one	Pyrimidin-2(1H)-one	Coumarin-linked tetrazole	Phenyl	Tetrazole-pyrazolone	~550 (estimated)	Fluorescent probe or photodynamic agent

Key Findings:

The phenyl group at position 3 (target) versus allyl (analog) introduces rigidity, which could improve target selectivity but reduce metabolic stability.

Functional Group Impact :

• The thioether-isoxazole moiety (common in both the target and analog) is critical for hydrogen bonding and π-π stacking, as seen in kinase inhibitor design.
• Compounds with thiazolo-pyrimidine or coumarin-tetrazole hybrids (e.g., entries 3 and 4 in Table 1) exhibit divergent applications, such as anticancer activity or optical properties, highlighting the versatility of pyrimidine-based scaffolds.

Synthetic Accessibility: Microwave-assisted synthesis (e.g., for compound 19 in ) suggests efficient routes for thieno-pyrimidinones, though the target compound may require optimization for scale-up.

Q & A

Q. What are the recommended synthetic routes for preparing this thieno[2,3-d]pyrimidin-4(3H)-one derivative?

The compound can be synthesized via cyclocondensation reactions. For example, refluxing a thiophene-carbonitrile precursor (e.g., 2-amino-4-phenylthiophene-3-carbonitrile) with formic acid for 16–18 hours yields the thieno[2,3-d]pyrimidinone core. Subsequent functionalization involves reacting the thiol group with a halogenated intermediate, such as (3,5-dimethylisoxazol-4-yl)methyl chloride, in a polar aprotic solvent (e.g., DMF) under inert conditions. Purification typically involves crystallization from DMF or ethanol .

Q. How can researchers confirm the structural identity of this compound?

Use a combination of spectroscopic and crystallographic methods:

• NMR : Analyze $^1H$- and $^{13}C$-NMR to verify substituent positions (e.g., 2-chlorophenyl protons at δ 7.3–7.5 ppm).
• Mass Spectrometry : Confirm molecular weight via ESI-MS or MALDI-TOF.
• X-ray Crystallography : Resolve the crystal structure to validate the fused heterocyclic system and substituent orientation, as demonstrated for analogous pyrimidinone derivatives .

Q. What methods are effective for assessing purity in pharmacological studies?

High-performance liquid chromatography (HPLC) with a C18 column and UV detection (λ = 254 nm) is standard. Use a gradient of acetonitrile/water (70:30 to 95:5) to resolve impurities. Purity >98% is typically required for in vitro assays .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yields of the thioether linkage?

• Catalysis : Introduce catalytic tetrabutylammonium bromide (TBAB) to enhance nucleophilic substitution between the thiol and halogenated isoxazole intermediate.
• Temperature Control : Conduct reactions at 60–70°C to minimize side reactions (e.g., oxidation of thiols).
• Solvent Screening : Test polar aprotic solvents (DMF, DMSO) versus ethereal solvents (THF) to balance reactivity and solubility. Monitor progress via TLC (silica gel, ethyl acetate/hexane) .

Q. What experimental strategies resolve contradictions in biological activity data across studies?

• Dose-Response Curves : Perform assays (e.g., enzyme inhibition) at multiple concentrations (1 nM–100 μM) to identify IC$_{50}$ variability.
• Cellular Context : Test activity in diverse cell lines (e.g., HEK293 vs. HeLa) to account for metabolic differences.
• Orthogonal Assays : Validate results using SPR (surface plasmon resonance) for binding affinity and molecular docking for target engagement .

Q. How can environmental fate studies be designed for this compound?

Adopt a tiered approach:

• Lab Studies : Measure hydrolysis rates (pH 4–9), photodegradation (UV light), and soil sorption (OECD Guideline 106).
• Field Monitoring : Use LC-MS/MS to detect residues in water/soil samples near pharmaceutical facilities.
• Ecotoxicology : Assess acute toxicity in Daphnia magna and chronic effects in zebrafish embryos .

Q. What advanced techniques elucidate the mechanism of action in kinase inhibition?

• Kinase Profiling : Screen against a panel of 100+ kinases (e.g., Eurofins KinaseProfiler™) to identify off-target effects.
• Crystallography : Co-crystallize the compound with target kinases (e.g., EGFR or JAK2) to map binding interactions.
• Computational Modeling : Perform MD simulations (AMBER or GROMACS) to study conformational changes upon binding .

Methodological Notes

• Synthesis : Prioritize anhydrous conditions for thioether formation to avoid disulfide byproducts .
• Analytical Chemistry : Use deuterated DMSO for NMR to improve solubility of aromatic heterocycles .
• Biological Assays : Include positive controls (e.g., staurosporine for kinase inhibition) and normalize data to vehicle-treated groups .